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Compound of Interest

Compound Name: Clovamide

Cat. No.: B1236598

A comprehensive guide to the physical and chemical properties of Clovamide, tailored for
researchers, scientists, and professionals in drug development. This document delves into the
core attributes of Clovamide, presenting quantitative data in structured tables, detailing
experimental methodologies, and illustrating key biological pathways and experimental
workflows through diagrams.

Physicochemical Properties of Clovamide

Clovamide, a naturally occurring phenolic compound found in cacao and red clover, exists as
cis- and trans-isomers.[1] The trans-isomer is often the subject of research. The fundamental
physicochemical properties of Clovamide are summarized below.
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Property

Value

Source

IUPAC Name

(2S)-3-(3,4-
Dihydroxyphenyl)-2-[[(E)-3-

(3,4-dihydroxyphenyl)prop-2-

enoyllamino]propanoic acid

[2](3]

Synonyms

N-caffeoyl-L-DOPA, N-
caffeoyldopamine, trans-

Clovamide

[2]4]

Molecular Formula

C18H17NO7

[1]

Molecular Weight 359.334 g/mol [1]
CAS Number 53755-02-5 (trans-isomer) [1]
Predicted Water Solubility 0.082 g/L [5]
Predicted logP 2.02 [5]

pKa (Strongest Acidic)

3.22 (Predicted)

[5]

pKa (Strongest Basic)

0.7 (Predicted)

[5]

Polar Surface Area 147.32 A2 [5]
Hydrogen Bond Donors 6 [5]
Hydrogen Bond Acceptors 7 [5]
Rotatable Bond Count 6 [5]

Solubility and Stability

Detailed experimental data on the solubility of Clovamide in a wide range of organic solvents
Is not extensively published. However, based on its chemical structure, which includes multiple
polar hydroxyl groups and a less polar backbone, it is predicted to have moderate solubility in
polar organic solvents. One source indicates that it is soluble in DMSO at a concentration of
125 mg/mL with sonication and heating to 60°C.[6]
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Regarding stability, Clovamide is a phenolic compound and, like many polyphenols, may be
susceptible to degradation under conditions of high temperature, extreme pH, and exposure to
light and oxygen. For long-term storage, it is recommended to be kept as a powder at -20°C.[7]
In solvent, it should be stored at -80°C for up to one year.[6]

Biological Activities and Signaling Pathways

Clovamide exhibits a range of biological activities, most notably neuroprotective and anti-
inflammatory effects. These activities are mediated through the modulation of several key
signaling pathways.

Neuroprotective Effects

Clovamide has demonstrated significant neuroprotective effects in various in vitro models of
neuronal death, including those induced by oxidative stress, excitotoxicity, and oxygen-glucose
deprivation/reoxygenation.[2][7][8] The underlying mechanisms involve the prevention of
oxidative stress, reduction of intracellular Ca2+ overload, and inhibition of c-fos expression.[2]
[7] Furthermore, clovamide derivatives have been shown to upregulate the expression of
heme oxygenase-1 (HO-1) through the PI3BK/AKT/mTOR signaling pathway, contributing to the
alleviation of apoptosis and oxidative stress.[8]
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Clovamide Neuroprotective Signaling Pathway
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Clovamide Anti-inflammatory Signaling Pathway
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Clovamide Synthesis Workflow

Combine L-DOPA methyl ester HCI,
trans-caffeic acid, EDCI, HOBt, DIEA
in anhydrous MeCN
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Stir at room temperature
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Monitor reaction by TLC

Reaction complete

Solvent removal and
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:

Purify by silica gel
column chromatography

Pure trans-Clovamide
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HPLC Analysis Workflow for Clovamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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